Cas no 2055901-36-3 (ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C)

• Product Name: ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C
• CAS No: 2055901-36-3
• MF: C₇H₄ClF₃N₄
• MW: 236.581669807434
• MDL: MFCD30829835
• CID: 4780811
• Update Time: 2025-11-02

ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C Chemical and Physical Properties

Names and Identifiers

• ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C
• 4-CHLORO-1-METHYL-6-(TRIFLUOROMETHYL)-1H-PYRAZOLO[3,4-D]PYRIMIDINE

• MDL： MFCD30829835
• Inchi： 1S/C7H4ClF3N4/c1-15-5-3(2-12-15)4(8)13-6(14-5)7(9,10)11/h2H,1H3
• InChI Key： IKPPZQNNQDSFHK-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C)C2=NC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 249
• XLogP3: 2.1
• Topological Polar Surface Area: 43.6

Additional information on ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C

Comprehensive Overview of ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C (CAS No. 2055901-36-3)

The compound ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C, identified by its CAS number 2055901-36-3, is a fluorinated heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This article provides an in-depth exploration of this compound, covering its structural characteristics, synthesis methods, applications, and market trends, while also addressing frequently asked questions and emerging research directions.

From a structural perspective, ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C features a complex heterocyclic framework with chlorine and trifluoromethyl substituents. The presence of these functional groups contributes to the compound's distinct electronic properties and reactivity patterns, making it particularly interesting for researchers in medicinal chemistry and materials science. The CAS 2055901-36-3 identifier ensures precise identification of this specific molecular entity across scientific literature and commercial catalogs.

Recent advancements in synthetic chemistry have enabled more efficient production of ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C, with particular focus on optimizing yield and purity. The compound's synthesis typically involves multi-step reactions that carefully control the introduction of fluorine atoms, a process that has become increasingly important as fluorinated compounds gain prominence in pharmaceutical development. Researchers are particularly interested in how the trifluoromethyl group in 2055901-36-3 influences the compound's biological activity and physical properties.

The applications of ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C span multiple domains, with growing interest in its potential as a building block for advanced materials. In the pharmaceutical sector, compounds containing similar fluorinated heterocycles have shown promise in drug discovery programs targeting various therapeutic areas. The unique electronic properties of CAS 2055901-36-3 also make it a candidate for investigation in organic electronics, where fluorinated compounds often exhibit enhanced stability and performance characteristics.

Market analysis indicates rising demand for specialized fluorinated compounds like ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C, driven by increased research activity in both academic and industrial settings. Suppliers of 2055901-36-3 have noted particular interest from biotechnology companies and materials science research groups. The compound's commercial availability has improved in recent years, though it remains a specialty chemical with specific handling and storage requirements.

From a safety and handling perspective, while ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this or any chemical substance. Researchers frequently inquire about the stability of CAS 2055901-36-3 under various conditions, with studies suggesting that it maintains good stability when stored properly in controlled environments.

Emerging research directions for ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C include investigations into its potential as a ligand in catalytic systems and its behavior in supramolecular chemistry applications. The compound's fluorine-rich structure makes it particularly interesting for studies of non-covalent interactions and molecular recognition processes. These developments align with current trends in chemical research that emphasize the design of functional, tailor-made molecular systems.

Analytical characterization of 2055901-36-3 typically involves a combination of spectroscopic techniques, including NMR (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography when suitable crystals can be obtained. These methods provide crucial information about the compound's purity and structural features, which is essential for research applications. The distinct spectral signatures of ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C facilitate its identification and quality control in laboratory settings.

Environmental considerations surrounding ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C have become increasingly important, reflecting broader concerns about the persistence and impact of fluorinated compounds. While CAS 2055901-36-3 is not currently identified as an environmental contaminant, researchers are proactively studying its degradation pathways and potential ecological effects. This precautionary approach aligns with modern chemical industry practices that emphasize sustainability and environmental responsibility.

In conclusion, ClC1=C2C(=NC(=N1)C(F)(F)F)N(N=C2)C (2055901-36-3) represents an intriguing example of modern fluorinated heterocyclic chemistry with diverse potential applications. Its unique structural features and growing commercial availability position it as a compound of continuing interest across multiple scientific disciplines. Future research will likely uncover additional uses for this molecular entity, particularly in areas where the special properties of fluorinated compounds provide distinct advantages.